Cas no 88498-76-4 (Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester)

Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester structure
88498-76-4 structure
Product Name:Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester
CAS No:88498-76-4
MF:C14H10O2S
MW:242.293002605438
CID:630570
PubChem ID:13143509
Update Time:2025-04-19

Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Azuleno[1,2-b]thiophene-4-carboxylic acid, methyl ester
    • methyl azuleno[1,2-b]thiophene-4-carboxylate
    • DTXSID90521451
    • 88498-76-4
    • Inchi: 1S/C14H10O2S/c1-16-14(15)12-9-5-3-2-4-6-10(9)13-11(12)7-8-17-13/h2-8H,1H3
    • InChI Key: MKZFXZDLELGCET-UHFFFAOYSA-N
    • SMILES: S1C=CC2C(C(=O)OC)=C3C=CC=CC=C3C1=2

Computed Properties

  • Exact Mass: 242.04015073g/mol
  • Monoisotopic Mass: 242.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.5Ų
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